Cas no 4599-96-6 (5,6-Acenaphthylenedicarboxylicacid, 1,2-dihydro-, 5,6-dimethyl ester)

• Product Name: 5,6-Acenaphthylenedicarboxylicacid, 1,2-dihydro-, 5,6-dimethyl ester
• CAS No: 4599-96-6
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• CID: 333055
• PubChem ID: 269298
• Update Time: 2025-04-19

5,6-Acenaphthylenedicarboxylicacid, 1,2-dihydro-, 5,6-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 5,6-Acenaphthylenedicarboxylicacid, 1,2-dihydro-, 5,6-dimethyl ester
• dimethyl 1,2-dihydroacenaphthylene-5,6-dicarboxylate
• 5,6-Acenaphthendicarbonsaeuredimethylester
• 5,6-dicarbomethoxy acenaphthene
• 5.6-Dicarboxymethylacenaphthen
• Acenaphthen-5,6-dicarbonsaeure-dimethylester
• Dimethyl 5,6-acenaphthenedicarboxylate
• Dimethyl 1,2-dihydro-5,6-acenaphthylenedicarboxylate #
• 4599-96-6
• KZDDQWFGWDKABI-UHFFFAOYSA-N
• Oprea1_157587
• AKOS003620684
• NSC109958
• AF-961/00487008
• NSC-109958
• Dimethyl 1,2-dihydro-5,6-acenaphthylenedicarboxylate
• DTXSID80296580

• Inchi： 1S/C16H14O4/c1-19-15(17)11-7-5-9-3-4-10-6-8-12(16(18)20-2)14(11)13(9)10/h5-8H,3-4H2,1-2H3
• InChI Key： KZDDQWFGWDKABI-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C2CCC3C=CC(C(=O)OC)=C1C2=3)=O

Computed Properties

• Exact Mass: 270.08900
• Monoisotopic Mass: 270.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.282
• Boiling Point: 438.6°C at 760 mmHg
• Flash Point: 225.6°C
• Refractive Index: 1.632
• PSA: 52.60000
• LogP: 2.51160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives